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Compound of Interest

Compound Name: SIRT-IN-2

Cat. No.: B15588395 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent chemical compounds like SIRT-IN-2 is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. By

adhering to these procedural, step-by-step guidelines, your laboratory can maintain a safe

environment and build a culture of safety-conscious research.

Personal Protective Equipment (PPE)
When handling SIRT-IN-2, a comprehensive approach to Personal Protective Equipment is

critical to minimize exposure risk. The following PPE is mandatory and should be selected

based on a thorough risk assessment of the specific procedures being undertaken.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Double gloving is

advised when handling the

pure compound or

concentrated solutions.

Change gloves frequently, and

immediately if contaminated.[1]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where SIRT-IN-2 is

handled. If there is a splash

hazard, a face shield should

be worn in addition to goggles.

[2]

Respiratory Protection N95 or higher-rated respirator

Recommended when weighing

or handling the powdered form

of SIRT-IN-2, or when there is

a risk of aerosol generation.

The use of respiratory

protection should be part of a

comprehensive respiratory

protection program.[1][3]

Body Protection
Laboratory coat or disposable

gown

A fully buttoned lab coat

should be worn to protect skin

and clothing. For procedures

with a high risk of

contamination, a disposable

gown is recommended.[1][2]

Foot Protection Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[2]
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Operational Plan for Handling SIRT-IN-2
A systematic approach to handling SIRT-IN-2, from receipt to disposal, is crucial for safety and

experimental consistency.

Receiving and Storage
Upon receipt, visually inspect the package for any signs of damage or leakage. Transport the

package to a designated handling area, preferably within a chemical fume hood.[3] Wear

appropriate PPE (gloves, lab coat, and safety glasses) before opening the package.[3]

Carefully unpack the container, verifying that the primary container is sealed and intact.[3]

SIRT-IN-2 powder should be stored at -20°C for long-term stability (up to 3 years).[4] For

shorter periods, it can be stored at 4°C for up to 2 years.[4] Solutions of SIRT-IN-2 in solvent

should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] Keep containers

tightly closed in a dry and well-ventilated place.

Weighing and Solution Preparation
All handling of powdered SIRT-IN-2 should be conducted within a certified chemical fume hood

or a glove box to prevent inhalation of airborne particles.[3][5] Use an analytical balance with a

draft shield. To minimize static electricity, an anti-static gun may be used.[6]

When preparing solutions, add the solvent slowly to the powdered compound to avoid

splashing. SIRT-IN-2 is soluble in DMSO at a concentration of 62.5 mg/mL (162.98 mM),

though ultrasonic assistance may be needed.[4] It is important to use newly opened,

hygroscopic DMSO for the best solubility.[4]

Disposal Plan
All waste materials contaminated with SIRT-IN-2, including empty vials, used gloves,

disposable gowns, and bench paper, must be treated as hazardous chemical waste.[3][7]

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing SIRT-IN-2 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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has been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for SIRT-IN-2.

Property Value Source

Molecular Weight 383.49 g/mol [4]

Formula C₁₅H₂₁N₅O₃S₂ [4]

Appearance Solid, Yellow to brown powder [4]

CAS Number 1431411-66-3 [4]

IC₅₀ values
SIRT1: 4 nM, SIRT2: 4 nM,

SIRT3: 7 nM
[4]

Solubility in DMSO 62.5 mg/mL (162.98 mM) [4]

Storage (Powder) -20°C (3 years), 4°C (2 years) [4]

Storage (in Solvent)
-80°C (6 months), -20°C (1

month)
[4]

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for handling a chemical spill of a potent

powdered compound like SIRT-IN-2.
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Workflow for Handling a SIRT-IN-2 Spill

Immediate Response

Preparation for Cleanup

Spill Cleanup Procedure

Decontamination and Disposal

Post-Spill Actions

Alert others in the area

Evacuate immediate area if necessary

If spill is large or volatile

Assess the spill size and risk

Retrieve chemical spill kit

Minor spill

Don appropriate PPE:
- Double gloves

- Respirator (N95 or higher)
- Goggles and face shield

- Disposable gown

Contain the spill with absorbent pads

Gently cover powdered spill with damp paper towels
to prevent dust generation

If powdered spill

Use absorbent material to clean up

If liquid spill

Collect all contaminated materials into a
hazardous waste bag

Wipe the spill area with a suitable decontaminating solution

Dispose of all waste as hazardous chemical waste

Remove PPE carefully and dispose of as hazardous waste

Wash hands thoroughly

Report the incident to the lab supervisor and EHS

Document the spill and cleanup procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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